molecular formula C13H25N3O3 B7914213 4-[(2-Amino-acetyl)-methyl-amino]-piperidine-1-carboxylic acid tert-butyl ester

4-[(2-Amino-acetyl)-methyl-amino]-piperidine-1-carboxylic acid tert-butyl ester

Cat. No.: B7914213
M. Wt: 271.36 g/mol
InChI Key: IWWSAXAKGMFNSB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

This compound is a piperidine derivative featuring a tert-butyl ester group at the 1-position and a methyl-amino-acetyl substituent at the 4-position. The tert-butyl ester serves as a protecting group for carboxylic acids, enhancing stability during synthetic processes.

Properties

IUPAC Name

tert-butyl 4-[(2-aminoacetyl)-methylamino]piperidine-1-carboxylate
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C13H25N3O3/c1-13(2,3)19-12(18)16-7-5-10(6-8-16)15(4)11(17)9-14/h10H,5-9,14H2,1-4H3
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

IWWSAXAKGMFNSB-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(C)(C)OC(=O)N1CCC(CC1)N(C)C(=O)CN
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C13H25N3O3
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

271.36 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Preparation Methods

Tert-Butyl Carbamate Protection of Piperidine Core

The synthesis typically begins with the protection of the piperidine nitrogen using a tert-butyl carbamate group. 4-Acetyl-piperidine-1-carboxylic acid tert-butyl ester (CAS: 206989-61-9) serves as a critical intermediate, synthesized via Grignard reagent-mediated acetylation. For example, tert-butyl-4-(methoxy(methyl)carbamoyl)piperidine-1-carboxylate reacts with methylmagnesium bromide in tetrahydrofuran (THF) at -78°C, followed by warming to 0°C, to yield the acetylated piperidine derivative in 94% yield.

Key Reaction Conditions :

  • Reagent : Methylmagnesium bromide (3.0 M, 7.73 mL, 10.82 mmol)

  • Solvent : THF

  • Temperature : -78°C to 0°C

  • Workup : Acidic hydrolysis (2 N HCl), extraction with dichloromethane, and silica gel chromatography.

Amino Acetylation via Amide Coupling

The final step involves coupling the methyl-amino group with 2-amino-acetic acid (glycine). This is achieved through amidation reactions using carbodiimide-based coupling agents (e.g., EDC/HOBt) or active ester methods. While explicit details for this compound are scarce, analogous protocols for piperidine derivatives suggest:

  • Activation : Glycine is activated as a pentafluorophenyl ester.

  • Coupling : The activated glycine reacts with the methyl-amino-piperidine intermediate in dichloromethane (DCM) or dimethylformamide (DMF) at room temperature.

  • Deprotection : The tert-butyl carbamate is removed under acidic conditions (e.g., HCl in dioxane) if required.

Optimization Considerations :

  • **Sol

Chemical Reactions Analysis

Types of Reactions

4-[(2-Amino-acetyl)-methyl-amino]-piperidine-1-carboxylic acid tert-butyl ester can undergo various chemical reactions, including:

    Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide, leading to the formation of corresponding oxidized products.

    Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride, resulting in the reduction of specific functional groups.

    Substitution: The compound can participate in substitution reactions, where functional groups are replaced by other groups under suitable conditions.

Common Reagents and Conditions

    Oxidation: Potassium permanganate, hydrogen peroxide, and other oxidizing agents.

    Reduction: Sodium borohydride, lithium aluminum hydride, and other reducing agents.

    Substitution: Various nucleophiles and electrophiles under appropriate conditions.

Major Products Formed

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield oxidized derivatives, while reduction may produce reduced forms of the compound.

Scientific Research Applications

4-[(2-Amino-acetyl)-methyl-amino]-piperidine-1-carboxylic acid tert-butyl ester has several scientific research applications, including:

    Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules and as a reagent in various chemical reactions.

    Biology: The compound is studied for its potential biological activities, including its interactions with biological macromolecules.

    Medicine: Research is ongoing to explore its potential therapeutic applications, such as its use in drug development for treating various diseases.

    Industry: It is used in the production of pharmaceuticals, agrochemicals, and other industrial products.

Mechanism of Action

The mechanism of action of 4-[(2-Amino-acetyl)-methyl-amino]-piperidine-1-carboxylic acid tert-butyl ester involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways depend on the specific application and context of use.

Comparison with Similar Compounds

Structural Analogs

The following table summarizes key structural analogs, their substituents, and properties:

Compound Name Substituent at Piperidine 4-Position Molecular Weight (g/mol) Functional Groups Key Properties/Applications References
4-[(2-Amino-acetyl)-methyl-amino]-piperidine-1-carboxylic acid tert-butyl ester Methyl-amino-acetyl ~300 (estimated) Tert-butyl ester, amide, secondary amine Pharmaceutical intermediate
4-[(2-Amino-acetyl)-cyclopropyl-amino]-piperidine-1-carboxylic acid tert-butyl ester Cyclopropyl-amino-acetyl ~326 (estimated) Tert-butyl ester, amide, secondary amine Enhanced steric hindrance; drug discovery
4-(4-Aminobenzyl)piperazine-1-carboxylic acid tert-butyl ester 4-Aminobenzyl 321.42 Tert-butyl ester, primary amine, aromatic Linker for bioconjugation
4-[4-(6-Amino-5-alkoxypyridin-3-yl)pyrazol-1-yl]piperidine-1-carboxylic acid tert-butyl ester Pyrazole-pyridine hybrid 550.45 Tert-butyl ester, pyrazole, pyridine Kinase inhibitor intermediate
4-[3-(2-Chloro-ethyl)-ureido]-piperidine-1-carboxylic acid tert-butyl ester Chloroethyl-ureido 305.8 Tert-butyl ester, urea, chloroalkyl Alkylating agent precursor

Functional Group Variations

  • Amide vs. Urea : The target compound’s amide group (C=O-NR₂) contrasts with the urea group (NH₂-C(=O)-NH₂) in . Ureas generally exhibit stronger hydrogen-bonding capacity, influencing solubility and target binding .
  • Aromatic vs. Aliphatic Substituents: The 4-aminobenzyl group in introduces aromaticity, enhancing π-π stacking interactions in drug-receptor binding, whereas aliphatic substituents (e.g., methyl-amino-acetyl) prioritize flexibility and metabolic stability .

Thermal and Chemical Stability

  • Thermal Decomposition : Tert-butyl esters in analogs like MA20 (methyl methacrylate-based polymer) decompose at 125 kJ/mol activation energy, while A20 (acrylate-based) decomposes at 116 kJ/mol . The target compound’s tert-butyl ester is expected to exhibit similar thermolysis behavior, favoring stability under mild conditions.
  • Oxidative Degradation : MA20 analogs undergo oxidative degradation during thermolysis, whereas A20 forms cyclic anhydrides . This suggests that electron-withdrawing substituents (e.g., amides) on the piperidine ring may alter decomposition pathways.

Biological Activity

4-[(2-Amino-acetyl)-methyl-amino]-piperidine-1-carboxylic acid tert-butyl ester, commonly referred to as a piperidine derivative, has garnered attention in medicinal chemistry due to its potential biological activities. This compound is characterized by its unique structural features, including a piperidine ring and an amino acid moiety, which may contribute to its pharmacological properties.

  • Chemical Formula : C13H25N3O3
  • Molecular Weight : 271.3559 g/mol
  • CAS Number : 1354016-05-9

Biological Activity Overview

The biological activity of this compound has been explored in various studies, focusing on its potential as an antiviral, antibacterial, and anti-inflammatory agent.

Antiviral Activity

Research indicates that compounds containing β-amino acid moieties, similar to the structure of the target compound, exhibit significant antiviral properties. For instance, derivatives of β-amino acids have shown effectiveness against viruses such as the tobacco mosaic virus (TMV) and herpes simplex virus (HSV-1) . The mechanisms often involve inhibition of viral replication and interference with viral entry into host cells.

Antibacterial Activity

Studies have evaluated the antibacterial effects of piperidine derivatives against various bacterial strains. The minimal inhibitory concentration (MIC) assays have demonstrated that certain derivatives possess activity against Gram-positive and Gram-negative bacteria . However, specific data on the target compound's antibacterial efficacy remains limited.

Anti-inflammatory Activity

The anti-inflammatory potential of piperidine derivatives has been investigated through in vivo models. Compounds similar to 4-[(2-Amino-acetyl)-methyl-amino]-piperidine-1-carboxylic acid tert-butyl ester have shown promise in reducing inflammation markers and inhibiting pro-inflammatory cytokines .

Structure-Activity Relationship (SAR)

Understanding the SAR is crucial for optimizing the biological activity of piperidine derivatives. Modifications at specific positions on the piperidine ring or the amino acid side chain can significantly influence potency and selectivity. For example, the introduction of bulky groups or electron-withdrawing substituents has been associated with enhanced activity against specific biological targets .

Case Studies

  • Study on Antiviral Efficacy : A study involving a series of β-amino acid derivatives demonstrated that modifications to the amino group significantly increased antiviral activity against HSV-1. The most active compound exhibited an IC50 value significantly lower than that of standard antiviral agents .
  • Anti-inflammatory Assessment : In a model evaluating carrageenan-induced paw edema in rats, a related piperidine derivative showed comparable efficacy to established anti-inflammatory drugs like tacrolimus, indicating potential therapeutic applications in inflammatory conditions .

Data Table: Biological Activities of Related Compounds

Compound NameActivity TypeTarget Pathogen/ConditionIC50/MIC Value
β-amino acid derivative A-87380AntiviralHSV-150 μM
Piperidine derivative BAntibacterialS. aureus250 µg/mL
Piperidine derivative CAnti-inflammatoryCarrageenan-induced edemaComparable to tacrolimus

Q & A

Q. What are common synthetic strategies for introducing the tert-butyl carbamate (Boc) protecting group in piperidine derivatives?

The Boc group is widely used to protect amines during multi-step synthesis. A typical approach involves reacting the piperidine amine with di-tert-butyl dicarbonate (Boc₂O) under basic conditions (e.g., triethylamine or DMAP in dichloromethane or THF). For example, in the synthesis of neurotensin receptor intermediates, Boc protection is achieved by treating 4-aminopiperidine derivatives with Boc₂O in anhydrous solvents, followed by purification via column chromatography . Catalytic methods, such as Pd/C-mediated hydrogenation of dihydro-pyridine intermediates, are also employed to generate Boc-protected piperidines in quantitative yields .

Q. Which analytical techniques are most reliable for characterizing 4-substituted piperidine-1-carboxylic acid tert-butyl esters?

Structural integrity is confirmed using:

  • HPLC-MS (ESI-TOF): Determines molecular weight and purity (e.g., compound 8 in : [M+H]+ = 578.1, 95% purity) .
  • NMR Spectroscopy: ¹H and ¹³C NMR provide detailed substitution patterns. For instance, tert-butyl protons resonate at δ 1.48 ppm (singlet, 9H), while piperidine protons show characteristic splitting (e.g., δ 3.65–3.55 ppm for N-CH₂ groups) .
  • Retention Time (HPLC): Used to assess purity (>95% in most cases) .

Q. How are tert-butyl carbamate groups selectively removed without damaging sensitive functional groups?

Deprotection is typically achieved using trifluoroacetic acid (TFA) in dichloromethane (DCM). For example, in -(2-azetidin-1-yl-phenyl)-piperidine-1-carboxylic acid tert-butyl ester was treated with TFA/DCM (1:1) for 2 hours, yielding the free amine in 74% yield after neutralization . Acid-sensitive groups (e.g., esters) may require milder conditions, such as HCl in ethyl acetate .

Advanced Research Questions

Q. How can reaction yields be optimized during catalytic hydrogenation of dihydro-pyridine intermediates?

Key factors include:

  • Catalyst Loading: 10% Pd/C (10% wt relative to substrate) is standard .
  • Hydrogen Pressure: Elevated pressures (50 psi H₂) improve conversion rates, as seen in the synthesis of 4-(4-amino-2-methoxy-phenyl)-piperidine (100% yield) .
  • Solvent Choice: Methanol or ethanol enhances solubility and reduces side reactions .
  • Temperature: Room temperature is sufficient for most reductions, though heating to 40°C accelerates sluggish reactions .

Q. What strategies resolve discrepancies in NMR data for stereoisomers of Boc-protected piperidines?

  • 2D NMR (COSY, NOESY): Differentiates axial/equatorial proton configurations. For example, NOE correlations between piperidine H-4 and tert-butyl protons confirm spatial proximity in specific conformers .
  • Chiral HPLC: Separates enantiomers when asymmetric synthesis is employed (e.g., ’s enantioselective alkylation using chiral phase-transfer catalysts) .
  • Coupling Constants: Vicinal coupling constants (J = 8–12 Hz for trans diaxial protons) help assign stereochemistry .

Q. How can structure-activity relationships (SAR) be evaluated for Boc-piperidine derivatives targeting ion channels?

  • Functional Assays: SK1 channel activation by 4-(2-methoxyphenylcarbamoyloxymethyl)-piperidine-1-carboxylic acid tert-butyl ester (GW542573X) was tested using electrophysiology, revealing Ser293 as critical for selectivity .
  • Mutagenesis Studies: Replacing Ser293 with alanine abolished SK1 activation, confirming its role in binding .
  • Comparative Analysis: Analogues with varying substituents (e.g., fluoro vs. methoxy groups) are screened for potency and selectivity .

Key Considerations for Contradictory Data

  • Deprotection Efficiency: While TFA/DCM typically achieves >70% yields , HCl/EtOAc may be preferable for acid-labile substrates .
  • Catalyst Variability: Wet Pd/C (10% wt) is standard, but substrate-specific optimization (e.g., solvent, H₂ pressure) is critical .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.